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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078697

A Comparative Guide to the Performance of Disperse Orange 25 in Polymer Matrices

This guide provides a comprehensive comparison of the performance of C.l. Disperse Orange
25 and its alternatives, C.l. Disperse Orange 30 and C.I. Disperse Orange 37, across various
polymer matrices. The information is targeted towards researchers, scientists, and drug
development professionals, offering objective data to aid in the selection of appropriate dyes for
specific applications.

Introduction

Disperse dyes are non-ionic colorants with low water solubility, making them ideal for dyeing
hydrophobic synthetic fibers. The selection of a suitable disperse dye is critical as it directly
impacts the final product's color fastness, durability, and overall quality. This guide focuses on
Disperse Orange 25, a widely used monoazo dye, and compares its performance
characteristics with two common alternatives, Disperse Orange 30 and Disperse Orange 37, in
polyester (PET), polylactic acid (PLA), and nylon polymer matrices.

Performance Comparison

The performance of these disperse dyes is evaluated based on their color fastness to various
environmental factors, including light, washing, and heat (sublimation), as well as their thermal
stability.
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Table 1: Fastness Properties of Disperse Orange Dyes

on Polyester (PET)

. Wash Wash . .
Light Sublimation
Fastness Fastness
Fastness Fastness
Dye C.l. Name (ISO 105- (ISO 105-
(ISO 105- (ISO 105-
C06) - Color CO06) -
B02) . PO1)
Change Staining
Disperse
11227 5-6 4 4-5 4-5
Orange 25
Disperse
11119 6 5 5 5
Orange 30
Disperse -
11132 Not specified Good Good Good
Orange 37

Note: Fastness is rated on a scale of 1 to 5 for wash and sublimation fastness (5 being the
best) and 1 to 8 for light fastness (8 being the best). Data is compiled from various sources and
testing conditions may not be identical.

Table 2: Fastness Properties of Disperse Orange Dyes

on Polylactic Acid (PLA)

Wash
. Wash ] .
Light Fastness - Sublimation
Dye C.l. Name Fastness -
Fastnhess Color oL Fastness
Staining
Change
Disperse 11297 Data not Data not Data not Data not
Orange 25 available available available available
Disperse
11119 Good 4/5 4/5 Good
Orange 30
Disperse 11132 Data not Data not Data not Data not
Orange 37 available available available available
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Note: Data for PLA is less comprehensive. The values for Disperse Orange 30 are based on its
performance on a PLA/PHBYV blend. Generally, disperse dyes can exhibit lower fastness
properties on PLA compared to PET.[1]

Table 3: Fastness Properties of Disperse Orange Dyes

on Nylon
Wash Wash

Dye C.l. Name Light Fastness Fastness - Fastness -

Color Change Staining

Disperse Orange

- 11227 Fair Poor to Moderate  Poor to Moderate
Disperse Orange ]
30 11119 Fair to Good Moderate Moderate
Disperse Orange )

11132 Fair to Good Moderate Moderate

37

Note: Disperse dyes generally exhibit lower wet fastness on nylon compared to polyester due
to weaker dye-fiber interactions.[2][3] The data presented is a qualitative assessment based on
general performance characteristics of disperse dyes on polyamide fibers.

ble 4: T | ies of Di

Thermal
Dye C.l. Name Melting Point (°C) Decomposition
Onset (TGA)
) ~240°C (for similar
Disperse Orange 25 11227 170 (decomposes)
azo dyes)
) . ~240°C (for similar
Disperse Orange 30 11119 Not specified
azo dyes)
Disperse Orange 37 11132 Not specified Data not available

Note: Thermal stability is a critical factor, especially for applications involving high-temperature
processing. The decomposition onset for similar azo dyes is provided as a reference. Specific
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TGA data for Disperse Orange 37 was not available.

Experimental Protocols

Dyeing Procedure for Polyester (High-Temperature
Method)

Scouring: The polyester fabric is first scoured in a solution containing 1-2 g/L of a non-ionic
detergent and 1 g/L of soda ash at 60-70°C for 20-30 minutes to remove any impurities. The
fabric is then rinsed thoroughly and dried.

Dye Bath Preparation: A dye bath is prepared with a liquor-to-goods ratio of 10:1. A
dispersing agent (0.5-1.0 g/L) is added, and the pH is adjusted to 4.5-5.5 using acetic acid.

Dyeing: The required amount of disperse dye is first pasted with a small amount of water and
dispersing agent before being added to the dye bath. The scoured polyester fabric is then
introduced.

Temperature Profile: The temperature of the dye bath is raised to 130°C at a rate of 1-
2°C/minute and held at this temperature for 45-60 minutes.

Cooling and Rinsing: The dye bath is then cooled to 70°C, and the fabric is removed and
rinsed with hot and cold water.

Reduction Clearing: To improve wash fastness, a reduction clearing process is carried out in
a bath containing 2 g/L sodium hydrosulfite, 2 g/L caustic soda, and 1 g/L non-ionic detergent
at 70-80°C for 15-20 minutes.

Final Rinse and Drying: The fabric is thoroughly rinsed and then dried.

Dyeing Procedure for Polylactic Acid (PLA)

Scouring: Similar to polyester, PLA fabric is scoured to ensure a clean surface for dyeing.

Dye Bath Preparation: A dye bath is prepared with a liquor-to-goods ratio of 20:1. A
dispersing agent is added, and the pH is adjusted to 4.5-5.0.

Dyeing: The dispersed dye is added to the bath, followed by the PLA fabric.
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o Temperature Profile: The temperature is raised to 110°C at a rate of 1-2°C/minute and
maintained for 30-60 minutes. It is crucial not to exceed this temperature to avoid
degradation of the PLA fibers.[1]

o Cooling and Aftertreatment: The bath is cooled, and the fabric is rinsed. A mild clearing
treatment may be performed if necessary.

Dyeing Procedure for Nylon

o Preparation: The nylon fabric is washed with a non-ionic detergent to remove any finishes or
oils.

o Dye Bath Preparation: A dye bath is prepared with a liquor-to-goods ratio of 20:1. A leveling
agent is often added to ensure even dye uptake. The pH is typically set between 6 and 7.

e Dyeing: The disperse dye is added to the bath, and the temperature is gradually raised to the
boil (approximately 100°C).

e Dyeing Cycle: Dyeing is continued at the boil for 45-60 minutes.

e Rinsing and Drying: The fabric is then rinsed thoroughly and dried at a moderate
temperature.

Fastness Testing Protocols

o Light Fastness: Tested according to ISO 105-B02, where specimens are exposed to a xenon
arc lamp under specified conditions. The change in color is assessed against the Blue Wool
scale (1-8).

e Wash Fastness: Performed according to ISO 105-C06. The dyed sample, in contact with a
multifiber fabric, is laundered in a standard soap solution. The color change of the sample
and the staining of the adjacent fibers are evaluated using grey scales (1-5).

e Sublimation Fastness (Dry Heat): Conducted as per ISO 105-P01. The dyed fabric is
subjected to a specific temperature in a heating device, and the staining on an adjacent
undyed fabric is assessed with a grey scale (1-5).
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Visualizations
Logical Workflow for Disperse Dye Evaluation
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Caption: Workflow for the evaluation and selection of disperse dyes for polymer matrices.

Conclusion

Disperse Orange 25 is a versatile dye, particularly for polyester, offering a good balance of
fastness properties. However, for applications demanding higher wash and sublimation
fastness on polyester, Disperse Orange 30 presents a superior alternative. The performance of
these dyes on PLA and nylon is generally lower than on polyester, with Disperse Orange 30
showing promise for PLA applications. The choice of dye should be carefully considered based
on the specific polymer matrix and the end-use requirements of the final product. The
experimental protocols provided in this guide offer a standardized approach for conducting
comparative studies to inform this selection process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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